2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95%

• IUPAC Name: 5-(2-fluoro-3-methoxyphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO2/c1-18-13-4-2-3-11(14(13)15)9-5-6-12(17)10(7-9)8-16/h2-7,17H,1H3
• InChI Key: ZPEUJSISQAXKNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID10684779
• Molecular Weight: 243.23 g/mol
• CAS RN: 1261941-98-3

Description

2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% (2-CN-4-FMPP) is a synthetic compound with a wide range of scientific research applications. Its unique properties make it a valuable tool for studies in various fields, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has a variety of scientific research applications. It has been used as a substrate for the study of the enzymatic activities of cytochrome P450 enzymes, which are involved in drug metabolism. It has also been used to study the activities of aryl hydrocarbon hydroxylases, which are involved in the detoxification of environmental pollutants. Additionally, 2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has been used to study the activities of monoamine oxidases, which are involved in the metabolism of neurotransmitters.

Mechanism of Action

2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% is a substrate for cytochrome P450 enzymes, aryl hydrocarbon hydroxylases, and monoamine oxidases. These enzymes catalyze the oxidation of 2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% to form a reactive intermediate, which is then further metabolized to form the final product.
Biochemical and Physiological Effects
2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, aryl hydrocarbon hydroxylases, and monoamine oxidases. Additionally, it has been shown to increase the production of reactive oxygen species, which can lead to oxidative stress and cell damage. Furthermore, it has been shown to increase the production of nitric oxide, which can lead to inflammation and cell death.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has several advantages for lab experiments. It is a relatively inexpensive compound, and it is easily synthesized in a two-step reaction. Additionally, it is a highly reactive compound, which makes it an ideal substrate for studying the activities of cytochrome P450 enzymes, aryl hydrocarbon hydroxylases, and monoamine oxidases. However, 2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% also has several limitations. It is a highly reactive compound, which can lead to cell damage and oxidative stress. Additionally, it has been shown to increase the production of nitric oxide, which can lead to inflammation and cell death.

Future Directions

The potential future directions for 2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% are numerous. It could be used to study the effects of environmental pollutants on human health, to develop new drugs, or to develop new treatments for diseases. Additionally, it could be used to study the effects of drugs on the body, or to develop new methods for drug delivery. Furthermore, it could be used to study the effects of oxidative stress on the body, or to develop new strategies for preventing oxidative damage. Finally, it could be used to study the effects of nitric oxide on the body, or to develop new strategies for preventing inflammation.

Synthesis Methods

2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95% can be synthesized from 4-fluorophenol and 3-methoxybenzaldehyde by a two-step reaction. The first step involves the reaction of 4-fluorophenol and 3-methoxybenzaldehyde in aqueous sodium hydroxide to form the intermediate 4-fluoro-3-methoxyphenol. The second step involves the reaction of the intermediate with sodium nitrite in sulfuric acid to form 2-Cyano-4-(2-fluoro-3-methoxyphenyl)phenol, 95%.